Sorbic Acid Ethyl Ester
Sorbic Acid Ethyl Ester
Ethyl sorbate, also known as ethyl sorbic acid or fema 2459, belongs to the class of organic compounds known as fatty acid esters. These are carboxylic ester derivatives of a fatty acid. Ethyl sorbate is slightly soluble (in water) and an extremely weak basic (essentially neutral) compound (based on its pKa). Ethyl sorbate has been primarily detected in urine. Within the cell, ethyl sorbate is primarily located in the cytoplasm. Ethyl sorbate exists in all eukaryotes, ranging from yeast to humans.
Ethyl sorbate is a fatty acid ester obtained by formal condensation of the carboxy group of sorbic acid and the hydroxy group of ethanol. It has a role as a metabolite. It derives from a sorbic acid.
Ethyl sorbate is a fatty acid ester obtained by formal condensation of the carboxy group of sorbic acid and the hydroxy group of ethanol. It has a role as a metabolite. It derives from a sorbic acid.
Brand Name:
Vulcanchem
CAS No.:
2396-84-1
VCID:
VC0152901
InChI:
InChI=1S/C8H12O2/c1-3-5-6-7-8(9)10-4-2/h3,5-7H,4H2,1-2H3/b5-3+,7-6+
SMILES:
CCOC(=O)C=CC=CC
Molecular Formula:
C8H12O2
Molecular Weight:
140.18 g/mol
Sorbic Acid Ethyl Ester
CAS No.: 2396-84-1
Reference Standards
VCID: VC0152901
Molecular Formula: C8H12O2
Molecular Weight: 140.18 g/mol
CAS No. | 2396-84-1 |
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Product Name | Sorbic Acid Ethyl Ester |
Molecular Formula | C8H12O2 |
Molecular Weight | 140.18 g/mol |
IUPAC Name | ethyl (2E,4E)-hexa-2,4-dienoate |
Standard InChI | InChI=1S/C8H12O2/c1-3-5-6-7-8(9)10-4-2/h3,5-7H,4H2,1-2H3/b5-3+,7-6+ |
Standard InChIKey | OZZYKXXGCOLLLO-TWTPFVCWSA-N |
Isomeric SMILES | CCOC(=O)/C=C/C=C/C |
SMILES | CCOC(=O)C=CC=CC |
Canonical SMILES | CCOC(=O)C=CC=CC |
Density | 0.936-0.939 |
Physical Description | Colourless liquid; warm, fruity aroma |
Description | Ethyl sorbate, also known as ethyl sorbic acid or fema 2459, belongs to the class of organic compounds known as fatty acid esters. These are carboxylic ester derivatives of a fatty acid. Ethyl sorbate is slightly soluble (in water) and an extremely weak basic (essentially neutral) compound (based on its pKa). Ethyl sorbate has been primarily detected in urine. Within the cell, ethyl sorbate is primarily located in the cytoplasm. Ethyl sorbate exists in all eukaryotes, ranging from yeast to humans. Ethyl sorbate is a fatty acid ester obtained by formal condensation of the carboxy group of sorbic acid and the hydroxy group of ethanol. It has a role as a metabolite. It derives from a sorbic acid. |
Solubility | Slightly soluble in water; miscible in oils soluble (in ethanol) |
Synonyms | Ethyl Sorbate; (E,E)-2,4-Hexadienoic Acid Ethyl Ester; (E,E)-Ethyl 2,4-Hexadienoate; Ethyl 2,4-Hexadienoate; (2E,4E)-Ethyl Hexa-2,4-dienoate |
PubChem Compound | 1550470 |
Last Modified | Nov 11 2021 |
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